Cas no 22065-03-8 (2H-1-Benzopyran-2-one,3,7-dihydroxy-)

2H-1-Benzopyran-2-one,3,7-dihydroxy- structure
22065-03-8 structure
Product Name:2H-1-Benzopyran-2-one,3,7-dihydroxy-
CAS No:22065-03-8
MF:C9H6O4
MW:178.14154291153
CID:250413
PubChem ID:6918810
Update Time:2025-04-19

2H-1-Benzopyran-2-one,3,7-dihydroxy- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3,7-dihydroxy-
    • 3,7-dihydroxychromen-2-one
    • 2H-1-Benzopyran-2-one,3,7-dihydroxy
    • 3,7-dihydroxy-chromen-2-one
    • 3,7-Dihydroxycoumarin
    • 3-Hydroxyumbelliferone
    • SCHEMBL5296804
    • 3,7-Dihydroxy-2H-1-benzopyran-2-one
    • 22065-03-8
    • CHEBI:183562
    • DTXSID00426089
    • 3,7-dihydroxy-2H-chromen-2-one
    • FT-0734369
    • Inchi: 1S/C9H6O4/c10-6-2-1-5-3-7(11)9(12)13-8(5)4-6/h1-4,10-11H
    • InChI Key: GLEMZFGSPKRSOO-UHFFFAOYSA-N
    • SMILES: O1C(C(=CC2C=CC(=CC1=2)O)O)=O

Computed Properties

  • Exact Mass: 178.02700
  • Monoisotopic Mass: 178.02660867g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • PSA: 70.67000
  • LogP: 1.20420

2H-1-Benzopyran-2-one,3,7-dihydroxy- Customs Data

  • HS CODE:2932209090
  • Customs Data:

    China Customs Code:

    2932209090

    Overview:

    2932209090. Other lactones. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932209090. other lactones. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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